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Compound of Interest

Compound Name:
2-Methoxy-5-

phenoxybenzaldehyde

CAS No.: 63987-39-3

Cat. No.: B8719907

Get Quote

Executive Summary & Immediate Actions
2-Methoxy-5-phenoxybenzaldehyde is an aromatic aldehyde used primarily as a chemical

intermediate.[1][2] While not a P-listed or U-listed acute toxin under RCRA, it presents

significant aquatic toxicity and irritation hazards.

Primary Disposal Method: High-temperature incineration via a licensed hazardous waste

contractor.

Critical Prohibition:NEVER dispose of this compound down the drain. It is toxic to aquatic

life.[3]

Segregation: Keep separate from strong oxidizers (e.g., nitric acid, peroxides) to prevent

exothermic oxidation to the corresponding benzoic acid.
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Understanding the physicochemical properties is the first step in safe disposal. This compound

shares hazard characteristics with structurally similar phenoxy-benzaldehydes.

Property Description

Chemical Name 2-Methoxy-5-phenoxybenzaldehyde

CAS Number 63987-39-3

Molecular Formula C₁₄H₁₂O₃

Physical State
Solid or low-melting semi-solid (dependent on

purity/temperature).[1]

Key Hazards (GHS)

H315: Causes skin irritation.H319: Causes

serious eye irritation.H335: May cause

respiratory irritation.H410: Very toxic to aquatic

life with long-lasting effects (Read-across from

3-phenoxybenzaldehyde).[1]

Reactivity
Air-sensitive. Aldehyde group oxidizes to

carboxylic acid over time.

Scientific Note: The phenoxy ether linkage increases lipophilicity, making this compound

particularly hazardous to aquatic environments compared to simple benzaldehydes.

Waste Characterization & Classification (RCRA)
Proper classification ensures legal compliance under the Resource Conservation and

Recovery Act (RCRA).

RCRA Status: Not specifically listed (Not P or U listed).

Characteristic Waste:

Ignitability (D001): Possible if the flash point is <60°C (unlikely for this high MW aldehyde,

but treat as ignitable if in solvent solution).

Toxicity: While not a standard TC constituent, its aquatic toxicity mandates handling it as

Hazardous Chemical Waste.
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Waste Stream Assignment:

Pure Substance: Solid Hazardous Waste (Non-halogenated).

In Solution: Organic Solvent Waste (Non-halogenated), unless dissolved in halogenated

solvents (e.g., DCM).

Step-by-Step Disposal Workflow
Phase 1: Segregation & Accumulation
Objective: Prevent cross-contamination and dangerous reactions during storage.

Container Selection: Use an amber glass bottle or high-density polyethylene (HDPE)

container. Avoid metal containers if the aldehyde has oxidized to acid, which may corrode

metal.

Labeling: Attach a hazardous waste tag immediately.

Required Fields: "Hazardous Waste," Chemical Name (No abbreviations), "Toxic,"

"Irritant."

Compatibility Check:

DO NOT MIX WITH: Oxidizing agents (Permanganates, Nitrates), Strong Bases (Sodium

Hydroxide - risk of Cannizzaro reaction generating heat).

Phase 2: Waste Stream Decision Logic
Use the following logic to determine the correct waste stream container.

Waste Material:
2-Methoxy-5-phenoxybenzaldehyde Physical State?

Solid / Pure

In Solution

Stream A:
Solid Hazardous Waste

(Incineration)

Solvent Type?

Halogenated
(DCM, Chloroform)

Non-Halogenated
(Ethanol, Ethyl Acetate)

Stream B:
Halogenated Solvent Waste

(High Temp Incineration)

Stream C:
Non-Halogenated Solvent Waste

(Fuel Blending/Incineration)
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Click to download full resolution via product page

Figure 1: Waste segregation decision matrix for aldehyde derivatives.

Phase 3: Final Disposal
Transfer the accumulated waste to your facility's EHS department for pickup. The ultimate

disposal method by the external contractor will be incineration, which ensures the complete

destruction of the aromatic ring system.

Spill Response Protocol
In the event of a benchtop spill, immediate action is required to prevent exposure and

environmental release.

PPE Required: Nitrile gloves (double gloved recommended), safety goggles, lab coat.

Containment:

If Solid: Gently cover with paper towels to prevent dust dispersion.

If Liquid/Solution: Encircle the spill with absorbent pillows or vermiculite.

Cleanup:

Do not use water initially (this spreads the chemical).

Absorb liquid with vermiculite or sand.[4]

Scoop material into a wide-mouth jar or heavy-duty waste bag.[1]

Decontamination:

Wipe the surface with a soap/water solution.[4][5][6]

Collect all wipes and PPE as solid hazardous waste.
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Figure 2: Operational workflow for safe spill remediation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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